ethyl 1-[3-(4-methylphenoxy)propyl]-4-piperidinecarboxylate hydrochloride

• IUPAC Name: ethyl 1-[3-(4-methylphenoxy)propyl]piperidine-4-carboxylate;hydrochloride
• InChI: InChI=1S/C18H27NO3.ClH/c1-3-21-18(20)16-9-12-19(13-10-16)11-4-14-22-17-7-5-15(2)6-8-17;/h5-8,16H,3-4,9-14H2,1-2H3;1H
• InChI Key: XZVYGTRRSPWQTE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)CCCOC2=CC=C(C=C2)C.Cl
• Molecular Formula: C18H28ClNO3
• Molecular Weight: 341.9 g/mol

Description

This compound is a complex organic molecule that likely contains a piperidine ring (a six-membered ring with one nitrogen atom), a propyl group (a three-carbon chain), a phenoxy group (a benzene ring connected to an oxygen atom), and a methyl group (a single carbon atom with three hydrogen atoms) attached to the benzene ring. It also contains an ethyl ester group and a hydrochloride group.

Synthesis Analysis

While the exact synthesis pathway for this compound is not available, it might involve several steps including nitration, bromination, Friedel Crafts acylation, and conversion of certain functional groups. The synthesis could potentially start with a benzene ring, which undergoes various reactions to introduce the different functional groups.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. It would likely involve a piperidine ring attached to a propyl chain, which is further connected to a phenoxy group with a methyl substituent.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the benzene ring could undergo electrophilic aromatic substitution reactions, and the ester group could undergo hydrolysis or reduction reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors such as its polarity, solubility, melting point, and boiling point would be influenced by the presence and arrangement of its functional groups.

Mechanism of Action

The mechanism of action of this compound is not clear without more specific information. If it’s a drug or bioactive compound, its mechanism of action would depend on how it interacts with biological targets in the body.

Future Directions

The future directions for this compound would depend on its applications. If it’s a pharmaceutical compound, future research could focus on improving its efficacy, reducing its side effects, or finding new therapeutic applications.